Cas no 158770-36-6 (4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid)
158770-36-6 structure
Product Name:4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid
CAS No:158770-36-6
MF:C19H13FO3
MW:308.303128957748
CID:1337458
Update Time:2024-08-17
4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid
- 4-([1,1′-Biphenyl]-4-yloxy)-3-fluorobenzoic acid
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- Inchi: 1S/C19H13FO3/c20-17-12-15(19(21)22)8-11-18(17)23-16-9-6-14(7-10-16)13-4-2-1-3-5-13/h1-12H,(H,21,22)
- InChI Key: UAFZSWHUYJXSSN-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(OC2=CC=C(C3=CC=CC=C3)C=C2)C(F)=C1
Computed Properties
- Exact Mass: 308.08489
Experimental Properties
- Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 450.0±45.0 °C(Predicted)
- PSA: 46.53
- pka: 4.01±0.10(Predicted)
4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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